5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95%

• IUPAC Name: methyl 2-chloro-5-(4-cyano-3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H10ClNO3/c1-20-15(19)12-6-9(4-5-13(12)16)10-2-3-11(8-17)14(18)7-10/h2-7,18H,1H3
• InChI Key: FRQMFCXKJVKXSO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)C#N)O)Cl
• Molecular Formula: C15H10ClNO3
• DSSTOX Substance ID: DTXSID60684986
• Molecular Weight: 287.70 g/mol
• CAS RN: 1261901-63-6

Description

5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% (5-CMCP-2-CN) is a chemical compound with a wide range of applications in the scientific research field. It is a phenol derivative, which is a type of organic compound that contains a hydroxyl group (-OH) bonded to an aromatic hydrocarbon group. 5-CMCP-2-CN is a white to off-white crystalline powder that is insoluble in water, but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide. Due to its unique properties, 5-CMCP-2-CN has been used for a variety of scientific research applications, including drug development, organic synthesis, and biochemistry.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of a number of drugs and other compounds. In addition, 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% are not yet fully understood. However, it has been suggested that the compound may have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% in laboratory experiments include its high solubility in organic solvents, its low toxicity, and its ability to inhibit cytochrome P450 and cyclooxygenase enzymes. The main limitation of using 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% in laboratory experiments is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

Future research on 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% should focus on further elucidating its mechanism of action, exploring its potential therapeutic applications, and developing improved methods of synthesis. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95%, as well as its advantages and limitations for laboratory experiments. Finally, research should be conducted to investigate the potential toxicity of 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% and its potential interactions with other drugs and compounds.

Synthesis Methods

5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% can be synthesized using a variety of methods. One method involves the reaction of 4-chloro-3-methoxycarbonylphenyl cyanide with sodium hydroxide in an aqueous solution. The reaction proceeds in two steps, in which the first step involves the formation of the sodium salt of 4-chloro-3-methoxycarbonylphenyl cyanide and the second step involves the formation of 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95%. Other methods of synthesis include the reaction of sodium hydroxide with 4-chloro-3-methoxycarbonylphenyl isocyanide and the reaction of sodium hydroxide with 4-chloro-3-methoxycarbonylphenyl chloroformate.

Scientific Research Applications

5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used for the synthesis of a number of drugs and pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and anti-cancer agents. In addition, it has been used in the synthesis of a number of organic compounds, including dyes, fragrances, and other compounds used in the manufacture of cosmetics and personal care products. 5-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95% has also been used in the synthesis of proteins, peptides, and other biopolymers.